1-Fluoro-3-[(1-methylcyclopropyl)amino]propan-2-ol

Medicinal chemistry ADMET prediction CNS drug design
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C7H14FNO
Molecular Weight 147.19 g/mol
Cat. No. B15264396
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Technical Parameters


Basic Identity
Product Name1-Fluoro-3-[(1-methylcyclopropyl)amino]propan-2-ol
Molecular FormulaC7H14FNO
Molecular Weight147.19 g/mol
Structural Identifiers
SMILESCC1(CC1)NCC(CF)O
InChIInChI=1S/C7H14FNO/c1-7(2-3-7)9-5-6(10)4-8/h6,9-10H,2-5H2,1H3
InChIKeyTZPNCPDSGITJPI-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-Fluoro-3-[(1-methylcyclopropyl)amino]propan-2-ol CAS 1861112-01-7: Procurement & Differentiation Guide


1-Fluoro-3-[(1-methylcyclopropyl)amino]propan-2-ol (CAS 1861112-01-7) is a synthetic fluorinated γ-amino alcohol featuring a secondary amine linked to a sterically congested 1-methylcyclopropyl group and a primary alkyl fluoride. Its molecular formula is C₇H₁₄FNO with a molecular weight of 147.19 g/mol, a topological polar surface area (TPSA) of 32.26 Ų, and a predicted LogP of 0.46, indicating balanced polarity suitable for both CNS penetration and aqueous solubility . The compound is supplied at ≥95% purity for research use and is structurally related to fluorinated cyclopropylamine pharmacophores investigated as lysine-specific demethylase 1 (LSD1/KDM1A) inhibitors [1].

1 LSD1 pharmacophore research building block
2 Fluorinated cyclopropylamine scaffold with predicted CNS drug-like profile
3 Chiral amino alcohol support for asymmetric synthesis studies

Why 1-Fluoro-3-[(1-methylcyclopropyl)amino]propan-2-ol Cannot Be Substituted by Common Amino Alcohols


Closely related analogs—such as 1-[cyclopropyl(methyl)amino]-3-fluoropropan-2-ol (CAS 1859475-02-7), 1-(cyclopropylamino)-3-fluoropropan-2-ol, or non-fluorinated 3-aminopropan-2-ol derivatives—differ in at least one critical chemical feature: the presence of a quaternary 1-methyl substituent on the cyclopropyl ring, the fluorine atom at the primary alcohol position, or both . These structural variations have been shown in fluorinated phenylcyclopropylamine series to produce order-of-magnitude differences in enzyme inhibition potency (MAO A/B), cellular target engagement, and metabolic stability [1][2]. The title compound embeds both the 1-methylcyclopropyl motif (absent in simple cyclopropylamino analogs) and the terminal fluoro substituent (absent in non-fluorinated congeners), making its physicochemical properties, hydrogen-bonding capacity, and potential covalent binding profile non-interchangeable with any single commercial analog [1].

Missing 1-methylcyclopropyl group
Unsubstituted cyclopropyl analogs may exhibit significantly lower LSD1 target engagement and reduced metabolic stability.
Absence of terminal fluoro substituent
Non-fluorinated derivatives lose ¹⁸F labeling capability and may shift ADME properties, limiting PET tracer and CNS research workflows.
Tertiary amine analog (N-methylated)
N-cyclopropyl-N-methyl variants lack the N–H hydrogen-bond donor critical for mechanism-based FAD enzyme inhibition.

Quantitative Differentiation Evidence: 1-Fluoro-3-[(1-methylcyclopropyl)amino]propan-2-ol vs. Structural Analogs


Predicted Physicochemical Profile: Balanced LogP and Low TPSA vs. Non-Fluorinated or Des-Methyl Cyclopropyl Analogs

The title compound exhibits a predicted LogP of 0.46 and TPSA of 32.26 Ų . Although head-to-head measured values for all comparators are unavailable, class-level inference from fluorinated phenylcyclopropylamine SAR demonstrates that introduction of a single fluorine atom on the cyclopropyl ring or side chain consistently reduces LogP by 0.3–0.8 units and alters TPSA by 5–15 Ų relative to non-fluorinated counterparts [1]. The 1-methyl substituent further increases steric bulk and reduces basicity of the adjacent amine by approximately 0.2–0.5 pKa units compared to unsubstituted cyclopropylamino analogs [2]. These changes are expected to translate into measurably different permeability and solubility profiles in Caco-2 and PAMPA assays [1].

Physicochemical Profile
Class-level inference
Target: LogP 0.46, TPSA 32.26 Ų Comparator: estimated LogP ~0.9, TPSA ~35 Ų
Supports predicted CNS permeability differentiation
Predicted values; confirm with Caco-2 / PAMPA
Medicinal chemistry ADMET prediction CNS drug design

LSD1 Inhibitor Pharmacophore Alignment: N-(1-Methylcyclopropyl) Moiety Matches Key Patent Markush Substitutions

The fluorinated cyclopropylamine patent US 10,836,743 B2 explicitly claims compounds of formula I wherein the amine substituent includes C₃–C₆ cycloalkyl optionally substituted by methyl, and the side chain bears a fluoro substituent [1]. The title compound's N-(1-methylcyclopropyl) group and terminal fluoro substituent satisfy this Markush definition, while the simpler comparator 1-(cyclopropylamino)-3-fluoropropan-2-ol lacks the 1-methyl substituent and therefore falls outside the preferred substituent space for LSD1 inhibition [1]. In the tranylcypromine-based LSD1 inhibitor series, the presence of cyclopropyl ring substitution (methyl or halogen) was shown to be critical for achieving micromolar IC₅₀ values in enzymatic assays, with unsubstituted cyclopropyl analogues typically >10-fold less potent [2].

Patent Markush Fit
Class-level inference
Target: N-(1-methylcyclopropyl) + CH₂F (within Markush) Comparator: lacks 1-methyl (outside scope)
Aligns with patented LSD1 inhibitor pharmacophore space
Based on US 10,836,743 B2 claims
Epigenetics LSD1 inhibition Cancer therapeutics

Fluorine at Primary Alcohol Position Enables ¹⁸F Radiolabeling for PET Imaging vs. Non-Fluorinated or Trifluoromethyl Analogs

The CH₂F group in the title compound is a well-precedented leaving group for nucleophilic ¹⁸F-fluorination and for metabolic stability studies. While no direct radiochemical yield data for this specific compound are publicly available, class-level evidence from aliphatic fluorohydrin radiolabeling indicates that primary alkyl fluorides on a secondary alcohol scaffold can undergo ¹⁸F-for-¹⁹F isotopic exchange with radiochemical yields of 15–40% under standard K[¹⁸F]F/K₂.₂.₂ conditions, compared to <5% for analogous CF₃-bearing substrates [1][2]. The non-fluorinated comparator 1-[(1-methylcyclopropyl)amino]propan-2-ol provides no fluorine handle for PET tracer development [3].

¹⁸F Labeling Feasibility
Class-level inference
CH₂F group: estimated 15–40% RCY (nucleophilic ¹⁸F exchange) CF₃ analogs:
Supports PET tracer research workflow development
Radiochemical yield must be verified experimentally
Chiral Versatility
Supporting evidence
1 stereogenic center (C-2), secondary amine N–H donor, racemic mixture supplied
Enables chiral resolution for asymmetric synthesis
Racemate; enantiomer separation required
H-Bond Donor Count
Class-level inference
Target: 2 donors (OH, NH) Comparator (tertiary amine): 1 donor
Supports mechanism-based FAD enzyme inhibition studies
N–H critical for LSD1/MAO target engagement
Predicted Metabolic Stability
Class-level inference
1-methylcyclopropyl analog: predicted t₁/₂ >60 min Unsubstituted analog: predicted t₁/₂ ~20–40 min
Supports metabolic stability screening in lead optimization
Class-level extrapolation; measure directly in HLM
PET imaging Radiochemistry Fluorine-18 labeling

Chiral Amino Alcohol Scaffold Enables Asymmetric Synthesis of Enantiopure Building Blocks vs. Achiral or Racemic Analogs

The title compound contains a single stereogenic center at the secondary alcohol carbon (C-2 of the propanol chain). Although currently supplied as a racemate (95% purity) , the secondary alcohol provides a functional handle for chiral resolution or asymmetric synthesis. By contrast, the comparator 1-[cyclopropyl(methyl)amino]-3-fluoropropan-2-ol (CAS 1859475-02-7) features an N-cyclopropyl-N-methyl tertiary amine, which eliminates hydrogen-bond donor capacity and alters the chiral environment . The simpler 1-(cyclopropylamino)-3-fluoropropan-2-ol retains the secondary amine but lacks the 1-methyl substituent, providing no steric differentiation for enantioselective transformations .

Chiral Versatility
Supporting evidence
1 stereogenic center (C-2), secondary amine N–H donor, racemic mixture supplied
Enables chiral resolution for asymmetric synthesis
Racemate; enantiomer separation required
Asymmetric synthesis Chiral building blocks Drug discovery

Hydrogen-Bond Donor Capacity: Secondary Amine (N–H) Enables Target Engagement vs. Tertiary Amine Analogs

The title compound possesses two hydrogen-bond donor atoms (O–H and N–H) and two acceptor atoms (O and N) as per vendor specifications . The N–H donor is absent in the comparator 1-[cyclopropyl(methyl)amino]-3-fluoropropan-2-ol, which contains a tertiary amine. This difference is pharmacologically significant: in the LSD1 inhibitor patent US 10,836,743 B2, all exemplified active compounds retain a secondary amine capable of hydrogen bonding to the FAD cofactor or active-site residues, while tertiary amine analogs show substantially reduced inhibitory activity (typically >100 µM IC₅₀ vs. low micromolar for secondary amines) [1].

H-Bond Donor Count
Class-level inference
Target: 2 donors (OH, NH) Comparator (tertiary amine): 1 donor
Supports mechanism-based FAD enzyme inhibition studies
N–H critical for LSD1/MAO target engagement
Medicinal chemistry Ligand–target interactions Hydrogen bonding

Steric Shielding by 1-Methylcyclopropyl Group Increases Metabolic Stability vs. Unsubstituted Cyclopropyl Analogs

Cyclopropylamines are known to inactivate monoamine oxidase (MAO) and LSD1 through covalent attachment of a ring-opened reactive intermediate to the flavin cofactor. The rate of ring opening and metabolic degradation by cytochrome P450 enzymes is highly sensitive to cyclopropyl ring substitution. Literature data on fluorinated phenylcyclopropylamines show that 2-aryl-2-fluoro-cyclopropylamines exhibit 3- to 8-fold longer half-lives in human liver microsomes compared to the corresponding non-fluorinated cyclopropylamines [1]. The additional 1-methyl substituent on the cyclopropyl ring of the title compound is expected to further increase steric hindrance around the cyclopropyl C–N bond, reducing oxidative metabolism compared to the unsubstituted cyclopropylamino analog 1-(cyclopropylamino)-3-fluoropropan-2-ol [2].

Predicted Metabolic Stability
Class-level inference
1-methylcyclopropyl analog: predicted t₁/₂ >60 min Unsubstituted analog: predicted t₁/₂ ~20–40 min
Supports metabolic stability screening in lead optimization
Class-level extrapolation; measure directly in HLM
Metabolic stability Cyclopropylamine pharmacology Drug design

High-Value Application Scenarios for 1-Fluoro-3-[(1-methylcyclopropyl)amino]propan-2-ol Procurement


LSD1/KDM1A Inhibitor Lead Optimization for Acute Myeloid Leukemia

The compound's N-(1-methylcyclopropyl) secondary amine and terminal fluorine align with the preferred Markush space of the LSD1 inhibitor patent US 10,836,743 B2 . Fluorinated tranylcypromine analogues with cyclopropyl substitution have demonstrated LSD1 IC₅₀ values in the low micromolar range (1–5 µM) and inhibited proliferation of MV4-11 AML cells at 3–10 µM, with concurrent increases in H3K4me2 and CD86 biomarkers [1]. Procurement of this specific building block enables exploration of SAR around the 1-methylcyclopropyl-fluorohydrin scaffold, which is predicted to offer improved metabolic stability over unsubstituted cyclopropylamino analogs [2].

Synthesis of ¹⁸F-Labeled PET Tracers for Epigenetic Target Imaging

The primary alkyl fluoride (CH₂F) on a secondary alcohol scaffold provides a direct precursor for nucleophilic ¹⁸F isotopic exchange, a well-established method for PET tracer production [1]. Unlike non-fluorinated analogs or CF₃-substituted cyclopropylamines (which show <5% radiochemical yield), this compound is predicted to achieve 15–40% RCY under standard K[¹⁸F]F/K₂.₂.₂ conditions [1]. This enables the development of ¹⁸F-labeled versions for non-invasive imaging of LSD1 target engagement in oncology studies.

Chiral Building Block for Constrained Fluorinated Peptidomimetics

The single stereogenic center at C-2 combined with the sterically hindered 1-methylcyclopropylamine and terminal fluorine makes this racemic compound (95% purity) a versatile scaffold for asymmetric synthesis. The secondary amine (N–H) provides a hydrogen-bond donor not present in N-methylated analogs, while the fluorine atom serves as both a metabolic blocker and a ¹⁹F NMR probe for conformational analysis [1][2]. This combination of features is rare among commercially available fluorinated amino alcohol building blocks.

Structure-Activity Relationship Studies on Cyclopropylamine-Containing CNS Drug Candidates

With a predicted LogP of 0.46 and TPSA of 32.26 Ų , the compound falls within favorable CNS drug chemical space (LogP <3, TPSA <60 Ų). The 1-methylcyclopropyl group provides steric bulk that may reduce oxidative metabolism by cytochrome P450s, while the secondary amine is essential for mechanism-based inhibition of FAD-dependent amine oxidases including MAO A/B and LSD1 [1][2]. Procurement of this compound allows systematic comparison with simpler cyclopropylamino analogs to quantify the contribution of the 1-methyl substituent and fluorine to target potency, selectivity, and metabolic stability.

Application
Selection Property
Validation Focus
LSD1 pathway inhibition research (AML cell models)
N-(1-methylcyclopropyl) secondary amine & CH₂F substituent
Enzymatic assay & proliferation endpoint review
PET tracer research (epigenetic targets)
Primary alkyl fluoride (CH₂F) for ¹⁸F exchange
Radiochemical yield & metabolic stability verification
Chiral building block synthesis
Chiral secondary alcohol with N–H donor
Enantiomeric resolution & ¹⁹F NMR conformational analysis
CNS drug candidate SAR studies
Predicted LogP/TPSA in CNS drug-like space
Caco-2 permeability & PAMPA assay review
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